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Compound of Interest

Compound Name: Amphetamine sulfate

Cat. No.: B6595936

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
amphetamine sulfate, a Schedule Il controlled substance. The procedures outlined below are
designed to ensure compliance with the United States Drug Enforcement Administration (DEA)
regulations and to promote laboratory safety. The primary goal of these procedures is to render
the amphetamine sulfate "non-retrievable,” meaning it is permanently altered to an unusable
state.[1][2][3]

Regulatory Framework and Key Principles

The disposal of controlled substances is strictly regulated by the DEA.[1] All procedures must
be meticulously documented and adhere to federal, state, and local regulations. Key principles
include:

e Non-Retrievable Standard: The DEA mandates that controlled substances be rendered "non-
retrievable,"” meaning they are permanently altered through an irreversible physical or
chemical process, making them unusable for all practical purposes.[1][2][3] Methods such as
flushing or mixing with coffee grounds or kitty litter are not considered compliant for DEA
registrants.[2]

e Documentation (DEA Form 41): The "Registrant Record of Controlled Substances
Destroyed," also known as DEA Form 41, must be completed to document the disposal of
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any controlled substance.[2] This form requires signatures from two employees who have
witnessed the destruction. These records must be maintained for a minimum of two years.

o Disposal Options: DEA registrants have several options for the disposal of controlled
substances, including on-site destruction, use of a reverse distributor, or returning the
substance to the supplier. This document focuses on on-site chemical destruction.

Health and Safety Precautions

Amphetamine sulfate is a white crystalline powder that is toxic if swallowed.[4] When heated
to decomposition, it can emit toxic fumes of nitrogen and sulfur oxides.[5] It is incompatible with
alkalis and calcium salts.[5][6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling amphetamine sulfate.

« Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[4]

o Spill Response: In case of a spill, dampen the solid material with water and transfer it to a
suitable container. Use absorbent paper dampened with water to clean the area. Seal all
contaminated materials in a vapor-tight plastic bag for disposal.[5][6]

On-Site Chemical Destruction Protocol: Oxidation
with Potassium Permanganate

This protocol describes a method for the chemical degradation of amphetamine sulfate using
potassium permanganate, a strong oxidizing agent. This process aims to break down the
amphetamine molecule, rendering it non-retrievable. Oxidation can be carried out in an acidic
medium to enhance the oxidizing power of permanganate.

Materials:
o Amphetamine sulfate for disposal

o Potassium permanganate (KMnOa)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6819833/
https://www.benchchem.com/product/b6595936?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41248988/
https://daneshyari.com/article/preview/5499158.pdf
https://daneshyari.com/article/preview/5499158.pdf
https://en.wikipedia.org/wiki/Mephedrone
https://www.benchchem.com/product/b6595936?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41248988/
https://daneshyari.com/article/preview/5499158.pdf
https://en.wikipedia.org/wiki/Mephedrone
https://www.benchchem.com/product/b6595936?utm_src=pdf-body
https://www.benchchem.com/product/b6595936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Sulfuric acid (H2S0Oa4), concentrated
e Sodium bisulfite (NaHSOs) or sodium thiosulfate (Na2S203) for quenching
« Distilled water
o Appropriate glassware (beakers, flasks)
 Stir plate and stir bar
e pH meter or pH paper
Procedure:
o Preparation of Acidic Amphetamine Sulfate Solution:
o Carefully weigh the amount of amphetamine sulfate to be destroyed.

o In a suitable flask within a fume hood, dissolve the amphetamine sulfate in distilled
water. A solution in water will have a pH of 5-6.[5][6][7][8]

o Slowly and cautiously add a small amount of concentrated sulfuric acid to the solution to
create an acidic environment. This will facilitate the oxidation reaction.

e Oxidation with Potassium Permanganate:

o Slowly add a solution of potassium permanganate to the acidic amphetamine sulfate
solution while stirring continuously.

o The permanganate solution has a deep purple color. As it reacts with the amphetamine,
the color will disappear. Continue adding the permanganate solution until a faint,
persistent pink or purple color remains, indicating that the oxidation is complete.

¢ Quenching Excess Permanganate:

o After the reaction is complete, quench the excess potassium permanganate by slowly
adding a reducing agent such as sodium bisulfite or sodium thiosulfate solution until the
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pink/purple color disappears and the solution becomes colorless or brown (due to the
formation of manganese dioxide).

o Neutralization and Verification:

o Neutralize the final solution by carefully adding a suitable base, such as sodium hydroxide,
until the pH is between 6 and 8.

o It is recommended to verify the destruction of the amphetamine using an appropriate
analytical method, such as gas chromatography-mass spectrometry (GC-MS), to ensure
that the substance has been rendered non-retrievable.

e Final Disposal:

o The resulting neutralized and verified solution should be disposed of as hazardous waste
in accordance with institutional, local, and federal regulations. Do not pour down the drain.

Quantitative Data on Amphetamine Degradation

Various advanced oxidation processes (AOPs) have been studied for their effectiveness in
degrading amphetamine-type stimulants. The following table summarizes the degradation
efficiency of selected methods.

Degradation Reagent/Proces Degradation .
- Conditions Reference
Method S Efficiency
) 72 hours of
Ozonation Ozone (03) 86% [4109]
exposure
) Sodium
Hypochlorite ] ) ] N
Hypochlorite Highly Effective Not specified [4109]
Treatment
(NaOCl)
Gamma 2.8 kGy dose for
o Cobalt-60 source  100% ) [5]
Irradiation 125 pM solution

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of amphetamine

sulfate in a laboratory setting.
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Amphetamine Sulfate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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